Cas no 1702789-91-0 (3-2-(3-methoxypropoxy)ethoxyazetidine)

• Product Name: 3-2-(3-methoxypropoxy)ethoxyazetidine
• CAS No: 1702789-91-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD31605166
• CID: 5603632
• PubChem ID: 103177766
• Update Time: 2025-06-25

3-2-(3-methoxypropoxy)ethoxyazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1145962
• 3-[2-(3-methoxypropoxy)ethoxy]azetidine
• 1702789-91-0
• 3-2-(3-methoxypropoxy)ethoxyazetidine

• MDL： MFCD31605166
• Inchi： 1S/C9H19NO3/c1-11-3-2-4-12-5-6-13-9-7-10-8-9/h9-10H,2-8H2,1H3
• InChI Key： PKJVBLHDCFQJTP-UHFFFAOYSA-N
• SMILES： O(CCOCCCOC)C1CNC1

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-2-(3-methoxypropoxy)ethoxyazetidine

3-2-(3-Methoxypropoxy)Ethoxyazetidine (CAS No. 1702789-91-0): A Comprehensive Overview

3-2-(3-Methoxypropoxy)Ethoxyazetidine (CAS No. 1702789-91-0) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of ethoxy and methoxypropoxy groups in its structure confers unique properties, making it a valuable molecule for various applications.

The molecular structure of 3-2-(3-Methoxypropoxy)Ethoxyazetidine is characterized by a nitrogen-containing ring system with two ether groups attached. The ethoxy group (-OCH₂CH₃) and the methoxypropoxy group (-OCH₂CH₂OCH₃) contribute to the compound's solubility, stability, and reactivity. These functional groups also play a crucial role in determining its pharmacokinetic properties, making it a potential candidate for drug delivery systems.

Recent studies have highlighted the importance of azetidines in medicinal chemistry due to their ability to act as bioisosteres of other heterocyclic compounds. The incorporation of ether groups in 3-2-(3-Methoxypropoxy)Ethoxyazetidine enhances its ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions. This property has led researchers to explore its potential as a scaffold for designing novel therapeutic agents.

One of the most promising applications of 3-2-(3-Methoxypropoxy)Ethoxyazetidine lies in its use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have investigated its role in the development of anti-inflammatory and antiviral agents.

The synthesis of 3-2-(3-Methoxypropoxy)Ethoxyazetidine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The choice of starting materials and reaction conditions is critical to achieving high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, 3-2-(3-Methoxypropoxy)Ethoxyazetidine exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under physiological conditions further enhances its potential for biomedical uses.

From an environmental perspective, the biodegradability and toxicity profile of 3-2-(3-Methoxypropoxy)Eth oxyazetidine are areas of active research. Preliminary studies suggest that it has low acute toxicity, but long-term effects on aquatic ecosystems require further investigation. These findings are essential for ensuring safe handling and disposal practices during industrial processes.

The integration of computational chemistry tools has significantly advanced our understanding of 3-2-(3-Meth oxyprop oxy)Eth oxyaz etidine's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental data, accelerating drug discovery efforts.

In conclusion, 3-2-(3-M ethox ypro p oxy )E thoxya z et idine (CAS No. 1702789-91-0) is a versatile compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and favorable physicochemical properties position it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the chemical sciences.